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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550 Get Quote

An In-Depth Technical Guide to (Benzyloxycarbonyl)-DL-alanine

For researchers, scientists, and drug development professionals, a precise understanding of

the fundamental physicochemical properties of reagents is paramount. (Benzyloxycarbonyl)-

DL-alanine, a common intermediate in peptide synthesis, is no exception. This guide provides

core information on its molecular weight and formula, presented in a clear, structured format.

Physicochemical Properties
The fundamental molecular characteristics of (Benzyloxycarbonyl)-DL-alanine are summarized

below. This data is foundational for stoichiometric calculations in synthesis, analytical

characterization, and formulation development.

Property Value

Molecular Formula C₁₁H₁₃NO₄[1][2][3][4][5]

Molecular Weight 223.23 g/mol [1][2][6][7]

Monoisotopic Mass 223.08445790 Da[2][4]

Chemical Structure
The structural formula provides a visual representation of the atomic arrangement and bonding

within the (Benzyloxycarbonyl)-DL-alanine molecule. The diagram below illustrates the
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connectivity of the alanine backbone, the benzyloxycarbonyl protecting group, and the

carboxylic acid moiety.

Caption: Chemical structure of (Benzyloxycarbonyl)-DL-alanine.

Experimental Protocols
The molecular weight and formula for well-established compounds like (Benzyloxycarbonyl)-

DL-alanine are determined through standard analytical chemistry techniques.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine

the precise monoisotopic mass of the molecule, from which the molecular formula can be

deduced with high confidence.

Elemental Analysis: This technique measures the percentage composition of individual

elements (carbon, hydrogen, nitrogen, oxygen) in the compound. The resulting ratios are

used to derive the empirical formula, which is then reconciled with the molecular weight to

confirm the molecular formula.

These values are widely verified and are available in numerous chemical databases and

commercial supplier specifications.[1][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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